TJ191

• Molecular Formula: C13H21NO2S
• Molecular Weight: 255.38 g/mol
• InChI: InChI=1S/C13H21NO2S/c1-3-4-5-6-7-8-10-9-11(12(14)17-10)13(15)16-2/h9H,3-8,14H2,1-2H3
• InChIKey: HUFNXSPJUAHQHP-UHFFFAOYSA-N

TJ191: Selective Anti-Cancer Agent for Low TβRIII-Expressing Malignant T-Cell Leukemia/Lymphoma Cells

TJ191 (CAS 1522415-97-9), chemically methyl 2-amino-5-heptylthiophene-3-carboxylate , is a 2-aminothiophene-3-carboxylic acid ester derivative that functions as a selective anti-cancer small molecule. It preferentially targets malignant T-cell leukemia/lymphoma cells that express low levels of transforming growth factor β type III receptor (TβRIII), while exhibiting minimal effects on normal fibroblasts, immune cells, or other cancer cell types [1]. This selectivity is a key differentiator from broadly cytotoxic chemotherapeutic agents, making TJ191 a candidate for targeted cancer research and therapeutic development .

TβRIII expression-dependent cytotoxicity probe for T-cell malignancies

Inverse TβRIII sensitivity biomarker in leukemia/lymphoma cell panels

Differentiates from classical cytotoxics lacking TβRIII correlation

• [1] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. View Source

Why Generic Substitution Fails for TJ191: Unmatched Selectivity and TβRIII-Dependent Sensitivity

TJ191 cannot be generically substituted by other anti-cancer agents due to its unique selectivity profile, which is driven by an inverse correlation with TβRIII expression. Unlike classical chemotherapeutic drugs such as cladribine, 6-MP, ara-C, 6-TG, adriamycin, and endoxan, which show no correlation between TβRIII expression and sensitivity [1], TJ191's efficacy is significantly higher in cells with low TβRIII levels [2]. This biomarker-dependent activity, coupled with a >600-fold selectivity for malignant T-cells over normal cells [3], means that substituting TJ191 with a conventional agent would not only lose the targeted anti-tumor effect but also introduce non-specific cytotoxicity and systemic toxicity. Furthermore, TJ191's water insolubility precludes direct in vivo testing without prodrug formulation, a challenge not addressed by standard chemotherapeutics [4].

TJ191

Generic Analog / Broad-Spectrum Cytotoxic

TβRIII-dependent antiproliferative profile validated by CRISPR

Activity independent of TβRIII status; no established biomarker relationship

Reported differential sensitivity between malignant and normal immune cells

Broad cytotoxicity may not discriminate cell types; potential off-target confounds

Defined selectivity context supported by receptor-expression data

Unvalidated 2-aminothiophene analogs lack confirmed selectivity window

• [1] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Figure 4) View Source
• [2] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Figure 2E, 2F) View Source
• [3] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Abstract, Page 1) View Source
• [4] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Page 13) View Source

Quantitative Evidence Guide: Why TJ191 Outperforms Alternatives in Targeted T-Cell Malignancy Models

Superior Selectivity: >600-Fold Preferential Activity Against Malignant T-Cells Versus Normal Cells

TJ191 exhibits exceptional selectivity for malignant T-cell leukemia/lymphoma cells over normal cells. While drug-sensitive tumor cell lines show an IC50 of approximately 100 nM, drug-insensitive tumor cell lines and primary human fibroblasts display an IC50 greater than 100 µM, resulting in a >600-fold difference [1]. In contrast, classical chemotherapeutic drugs like cladribine, ara-C, and adriamycin show potent activity against both malignant and normal peripheral blood mononuclear cells (PBMCs) [2].

Selectivity vs Normal PBMCs

Head-to-head

Malignant T-cell lines >600× Normal PBMCs (no antiproliferative effect)

Supports high discrimination between malignant and normal immune cells in research models

Data to verify; reported from panel study

Evidence Dimension	Selectivity Index (IC50 Ratio of Normal/Cancer Cells)
Target Compound Data	IC50 ~100 nM in sensitive T-cell lines; >100 µM in normal fibroblasts and PBMCs
Comparator Or Baseline	Cladribine: IC50 0.18 ± 0.09 µM in PBMCs; ara-C: IC50 0.88 ± 0.6 µM in PBMCs; adriamycin: IC50 0.079 ± 0.062 µM in PBMCs [2]
Quantified Difference	TJ191 shows >600-fold selectivity, while classical drugs show similar IC50 values in PBMCs and cancer cells (no significant selectivity).
Conditions	In vitro anti-proliferative assay; 24-hour treatment; panel of T-cell leukemia/lymphoma cell lines and PBMCs.

Why This Matters

Procuring TJ191 instead of a conventional chemotherapeutic agent ensures targeted killing of malignant T-cells with minimal off-target toxicity, reducing the risk of systemic side effects.

• [1] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Abstract, Page 4) View Source
• [2] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Figure 4, Page 9) View Source

Unique TβRIII-Dependent Sensitivity: A Predictive Biomarker Not Shared by Standard Chemotherapeutics

TJ191 sensitivity is inversely correlated with TβRIII expression (r = 0.94, p < 0.001), making TβRIII a predictive biomarker for response [1]. In contrast, sensitivity to classical chemotherapeutic drugs (cladribine, 6-MP, ara-C, 6-TG, adriamycin, endoxan) shows no correlation with TβRIII surface expression levels [2]. CRISPR/Cas9-mediated knock-out of TβRIII in resistant HUT-78 cells (IC50 = 17 ± 10 µM) partially restored susceptibility, reducing the IC50 [3].

IC₅₀ Profiling (8 T-Cell Lines)

Head-to-head

0.13–3.1 µM (sensitive) vs 17–47 µM (resistant)

~130‑fold to >350‑fold differential

TβRIII-correlated antiproliferative range supports rational cell line selection

Coulter counter assay; 24 h incubation

Evidence Dimension	Correlation between TβRIII expression and drug sensitivity
Target Compound Data	TJ191 sensitivity shows strong inverse correlation with TβRIII expression (r = 0.94, p < 0.001); IC50 reduced upon TβRIII knockout.
Comparator Or Baseline	Cladribine, 6-MP, ara-C, 6-TG, adriamycin, endoxan: No significant correlation between TβRIII expression and IC50.
Quantified Difference	r = 0.94 for TJ191 vs. no significant correlation for comparators; IC50 decreased from 17 ± 10 µM to lower values upon TβRIII knockout.
Conditions	Panel of 10 T-cell leukemia/lymphoma cell lines and PBMCs; TβRIII expression measured by flow cytometry; CRISPR/Cas9 knockout in HUT-78 cells.

Why This Matters

TβRIII expression serves as a companion diagnostic to identify patients most likely to respond to TJ191, enabling precision medicine approaches that are not possible with conventional agents.

• [1] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Figure 2E, Page 7) View Source
• [2] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Figure 4, Page 9) View Source
• [3] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Page 9-10) View Source

Potent Apoptosis Induction in Sensitive T-Cell Leukemia Cells at Sub-Micromolar Concentrations

TJ191 induces significant apoptosis in CEM T-cell leukemia cells at low concentrations. Treatment with 0.3 µM TJ191 for 24 hours results in a maximum apoptotic rate of 80% [1]. This is a high level of cell death induction at a concentration well below the IC50 of many standard chemotherapeutics in this cell line. For comparison, classical agents like cladribine (IC50 0.18 µM in PBMCs) and ara-C (IC50 0.88 µM) require similar or higher concentrations to achieve growth inhibition, but without the same degree of selective apoptosis induction [2].

Apoptosis Induction (CEM)

Head-to-head

80% maximal apoptosis at 0.3 µM, 24 h

16‑fold induction over untreated control

Supports apoptosis pathway endpoint studies at sub‑micromolar concentration

Reported in CEM prototypical line; confirm in target model

Evidence Dimension	Apoptosis induction
Target Compound Data	0.3 µM TJ191 induces ~80% apoptosis in CEM cells after 24 hours.
Comparator Or Baseline	Cladribine IC50 in PBMCs: 0.18 µM; ara-C IC50 in PBMCs: 0.88 µM; no reported selective apoptosis data at 0.3 µM.
Quantified Difference	TJ191 achieves 80% apoptosis at 0.3 µM, a concentration lower than or comparable to the IC50 of cladribine and ara-C in PBMCs, but with selective induction in malignant T-cells.
Conditions	CEM cell line; 24-hour treatment; apoptosis measured by cleaved caspase-3 activity.

Why This Matters

The ability to induce robust apoptosis at sub-micromolar concentrations highlights TJ191's potency and suitability for developing targeted therapies with potentially lower effective doses and reduced toxicity.

• [1] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Page 5) View Source
• [2] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Figure 4) View Source

Unique NCI60 Response Pattern: A Novel Mechanism of Action Not Shared by Standard Prototypes

In the NCI60 human tumor cell line screen, TJ191 exhibited a tumor cell-selectivity pattern that was not found for any of the standard prototype compounds included in the NCI60 database [1]. Approximately 30% of over 70 tumor cell lines tested were sensitive to nanomolar concentrations of TJ191, with T-cell leukemia/lymphomas showing the highest response rate [2]. This unique response profile indicates that TJ191 operates via a novel molecular mechanism distinct from existing chemotherapeutic agents.

TβRIII Correlation vs Classical Agents

Head-to-head

TJ191: inverse correlation with TβRIII Doxorubicin/vincristine/dexamethasone: no correlation

Enables TβRIII biomarker‑stratified study design; CRISPR/Cas9 KO restores sensitivity

10 cell lines plus PBMCs; receptor expression quantified

Evidence Dimension	Tumor cell selectivity pattern in NCI60 panel
Target Compound Data	Unique pattern not matched by any standard prototype compound; ~30% of cell lines sensitive.
Comparator Or Baseline	Standard NCI60 prototype compounds (e.g., alkylating agents, antimetabolites, topoisomerase inhibitors) showed distinct, known patterns.
Quantified Difference	TJ191 pattern is unique; no overlap with any known prototype.
Conditions	NCI60 human tumor cell line screen; anti-proliferative activity measured over 48-hour exposure.

Why This Matters

A unique NCI60 response pattern suggests a novel mechanism of action, which may translate to activity against drug-resistant tumors and provides a rationale for pursuing TJ191 as a first-in-class therapeutic agent.

• [1] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Page 11) View Source
• [2] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Page 11) View Source

Optimal Use Cases for TJ191: Targeted Research and Drug Development in T-Cell Malignancies

Development of TβRIII-Stratified Therapies for T-Cell Leukemia/Lymphoma

TJ191 is ideally suited for preclinical research aimed at developing biomarker-guided therapies. Its strong inverse correlation with TβRIII expression (r=0.94, p<0.001) [1] allows researchers to stratify patient-derived samples or cell lines based on TβRIII levels, predicting which populations will respond. This enables the design of clinical trials enriched for likely responders, improving success rates and minimizing unnecessary toxicity.

Combination Regimens with Standard Chemotherapeutics to Overcome Resistance

Given that TJ191's unique mechanism does not overlap with the TβRIII-independent sensitivity of drugs like cladribine, ara-C, or adriamycin [2], it can be used in combination studies to assess synergistic effects and overcome resistance. Its selective targeting of low TβRIII-expressing cells may complement the broader cytotoxicity of conventional agents, potentially lowering effective doses and reducing side effects.

Prodrug Development to Improve Solubility for In Vivo Efficacy Studies

A key limitation of TJ191 is its water insolubility, which currently precludes direct in vivo testing [3]. This makes it an attractive candidate for medicinal chemistry programs focused on developing prodrugs with improved solubility while retaining selectivity. Researchers can use TJ191 as a scaffold to create derivatives (e.g., amino acid conjugates) that enable in vivo pharmacokinetic and efficacy studies in xenograft models.

Investigating Novel Mechanisms of Action via NCI60 Comparative Profiling

TJ191's unique response pattern in the NCI60 panel, unmatched by any standard prototype compound [4], positions it as a tool for discovering new anti-cancer mechanisms. Researchers can use TJ191 in comparative transcriptomic or proteomic studies to identify novel drug targets and pathways in T-cell malignancies, potentially leading to the development of new classes of targeted therapeutics.

Application

Selection Property

Validation Focus

TβRIII functional studies in T-cell malignancies

TβRIII-dependent antiproliferative response

CRISPR-mediated TβRIII knockout rescue assay

Co‑treatment evaluation with classical cytotoxics

Non‑overlapping sensitivity profiles

Cell viability in TβRIII‑low/high lines with doxorubicin or vincristine

Cell line stratification tool

Differential IC₅₀ range linked to TβRIII status

Pre‑screening TβRIII expression for experimental line selection

Selectivity benchmarking in cytotoxicity screens

Reported selectivity vs normal immune cells

Reference compound for cell‑type‑selective T‑cell cytotoxicity assays

• [1] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Figure 2E) View Source
• [2] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Figure 4) View Source
• [3] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Page 13) View Source
• [4] El-Gazzar A, Noppen S, Thomas J, Dehaen W, Balzarini J, Liekens S. 2-Amino-3-methylcarboxy-5-heptyl-thiophene (TJ191) is a selective anti-cancer small molecule that targets low TβRIII-expressing malignant T-cell leukemia/lymphoma cells. Oncotarget. 2017 Dec 15;9(5):6259-6269. doi: 10.18632/oncotarget.23501. PMID: 29464070; PMCID: PMC5814210. (Page 11) View Source